Cas no 877631-84-0 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide)

• Product Name: N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide
• CAS No: 877631-84-0
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 6342033
• PubChem ID: 16809807
• Update Time: 2025-05-24

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide
• SR-01000020026-1
• F2504-0163
• AKOS024653603
• SR-01000020026
• N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]acetamide
• 877631-84-0
• HMS1656A21
• N-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)acetamide

• Inchi： 1S/C18H23N3O2/c1-15(22)19-14-17(18-8-5-13-23-18)21-11-9-20(10-12-21)16-6-3-2-4-7-16/h2-8,13,17H,9-12,14H2,1H3,(H,19,22)
• InChI Key： PXBIEIIZFNCNIA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 313.17902698g/mol
• Monoisotopic Mass: 313.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.7Ų

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide

Introduction to N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide (CAS No. 877631-84-0)

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 877631-84-0, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this amide derivative incorporates both furan and piperazine moieties, which are well-documented for their role in modulating biological pathways and interactions.

The furan ring, a five-membered heterocyclic aromatic structure, is known for its versatility in pharmaceutical applications. It is often found in natural products and synthetic molecules, contributing to various pharmacological effects. In contrast, the piperazine moiety is frequently employed in the design of central nervous system (CNS) drugs due to its ability to interact with multiple neurotransmitter receptors. The combination of these two structural elements in N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide suggests a multifaceted pharmacological profile that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that the presence of the furan ring can enhance binding affinity to certain enzymes and receptors, while the piperazine group may contribute to receptor selectivity. This dual functionality makes N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide a promising candidate for further investigation in drug discovery.

In the context of current research, there is a growing interest in developing novel therapeutics that target complex diseases such as neurodegenerative disorders and psychiatric conditions. The structural features of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide align well with this objective. For instance, compounds containing the furan ring have shown potential in treating conditions like epilepsy and pain syndromes, while piperazine-based derivatives are widely used in antipsychotic and antidepressant medications. The synergistic effect of these moieties in our target compound could lead to the development of next-generation drugs with improved efficacy and reduced side effects.

The synthesis of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance yield but also minimize byproduct formation, ensuring a higher purity of the final product. The synthetic route also highlights the importance of protecting group strategies to safeguard reactive sites during the reaction sequence.

Evaluation of the pharmacokinetic properties of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yi) strong>)ethylacetamide is crucial for determining its suitability as a drug candidate. Studies have demonstrated that compounds with similar structural motifs exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further experimental data are needed to confirm these predictions and optimize dosing regimens. In vitro and in vivo studies are being conducted to assess toxicity, bioavailability, and therapeutic efficacy.

The role of medicinal chemists in designing and optimizing such compounds cannot be overstated. By leveraging their expertise in organic synthesis and pharmacology, researchers can fine-tune molecular structures to achieve desired pharmacological outcomes. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. This interdisciplinary approach ensures that compounds like N - 2 - (< strong >furan - 2 - yl strong >) - 2 - (< strong >4 - phen ylpiperazin - 1 - yl strong >) eth ylacet amide are developed with both scientific rigor and clinical relevance.

The future prospects for N - 2 - (< strong >furan - 2 - yl strong >) - 2 - (< strong >4 - phen ylpiperazin - 1 - yl strong >) eth ylacet amide are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in treating neurological disorders, pain management, and other conditions where targeted receptor modulation is beneficial. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that address these challenges effectively.

In conclusion,N - 2 - (< strong >furan - 2 - yl strong >) - 2 - (< strong >4 - phen ylpiperazin - 1 - yl strong >) eth ylacet amide represents an exciting avenue for pharmaceutical innovation.Combiningthefunctionalitiesoffura n st rong > p, piperazine derivatives offer a wealthof opportunities for developing novel therapeutics.Collective efforts withinthe scientific community will be instrumentalin realizingthe full potentialofthis compoundand others like it. p>